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Compound of Interest

2,4-Dihydroxy-3-
Compound Name:
methylbenzaldehyde

Cat. No.: B052013

An In-depth Technical Guide to the Chemical Reactivity and Stability of 2,4-Dihydroxy-3-
methylbenzaldehyde

Introduction

2,4-Dihydroxy-3-methylbenzaldehyde, also known as 4-Formyl-2-methylresorcinol, is an
aromatic aldehyde that serves as a crucial intermediate in the synthesis of a wide range of
chemical compounds.[1] Its structure, incorporating a reactive aldehyde group and two
phenolic hydroxyl groups on a benzene ring, makes it a versatile building block in medicinal
chemistry and organic synthesis.[1] The presence of the methyl group at the 3-position
influences the molecule's steric and electronic properties, differentiating it from the more
common 2,4-dihydroxybenzaldehyde (B-resorcylaldehyde).[1][2]

This technical guide provides a comprehensive overview of the chemical properties, reactivity,
and stability of 2,4-Dihydroxy-3-methylbenzaldehyde. It is intended for researchers,
scientists, and drug development professionals, offering detailed experimental protocols,
guantitative data, and workflow visualizations to support its application in the laboratory.

Chemical and Physical Properties

2,4-Dihydroxy-3-methylbenzaldehyde is typically an off-white crystalline powder.[3] Its core
physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

2,4-dihydroxy-3-
IUPAC Name [4]
methylbenzaldehyde

4-Formyl-2-methylresorcinol,
Synonyms [31[5]
3-Methyl-3-resorcylaldehyde

CAS Number 6248-20-0 [4]
Molecular Formula CsHsOs3 [4]
Molecular Weight 152.15 g/mol [4][6]
Melting Point 150 °C [5]
Boiling Point 345.7 °C at 760 mmHg [31[5]
Density 1.331 g/cm3 [3]
Flash Point 177.1°C [3]

Table 1: Physical and Chemical Properties of 2,4-Dihydroxy-3-methylbenzaldehyde.

Chemical Synthesis

The synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde is most commonly achieved through
the formylation of 2-methylresorcinol. The Vilsmeier-Haack reaction is a widely cited and
effective method for this transformation.[5][7][8]

Vilsmeier-Haack Reaction

This reaction involves the formylation of an electron-rich aromatic ring, such as 2-
methylresorcinol, using a Vilsmeier reagent. The Vilsmeier reagent is typically formed in situ
from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as
phosphorus oxychloride (POCI3).[8] The electrophilic Vilsmeier reagent attacks the aromatic
ring, followed by hydrolysis to yield the aldehyde.[8]
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Starting Reaction . Reference(s
. Reagents Solvent ) Yield
Material Time )
2-
1. DMF,
Methylresorci Ethyl Acetate 2 hours 79.9% [51[7]
| POCIs 2. H20
no

Table 2: Summary of Vilsmeier-Haack Synthesis of 2,4-Dihydroxy-3-methylbenzaldehyde.

Caption: Vilsmeier-Haack synthesis workflow for 2,4-Dihydroxy-3-methylbenzaldehyde.

Chemical Reactivity

The reactivity of 2,4-Dihydroxy-3-methylbenzaldehyde is dominated by its three functional

groups: the aldehyde and the two hydroxyl groups. The hydroxyl groups, particularly the one at

the 4-position, activate the aromatic ring, making it susceptible to further electrophilic
substitution.

Aldehyde Group Reactions: Knoevenagel Condensation

The aldehyde group readily undergoes condensation reactions with active methylene

compounds. A prominent example is the Knoevenagel condensation, which is used to
synthesize coumarin derivatives.[9] For instance, the reaction with malononitrile in the
presence of a base yields 7-hydroxy-3-carboxycoumarin, an important scaffold in drug
discovery.[9]

Active M.P. of

Catalyst/Sol Reaction . Reference(s
Methylene . Yield Product
vent Time
Cmpd. (°C)
o NaHCOs /
Malononitrile 4.5 hours 85% 248-250 [9]
Water

Table 3: Quantitative Data for Knoevenagel Condensation with 2,4-Dihydroxybenzaldehyde*.

Note: Data is for the parent compound 2,4-dihydroxybenzaldehyde, but the protocol is
analogous for the 3-methyl derivative.
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Caption: Experimental workflow for Knoevenagel condensation.[9]

Hydroxyl Group Reactions: Regioselective Alkylation

The phenolic hydroxyl groups can be alkylated to form ethers. Due to electronic and steric
factors, the hydroxyl group at the 4-position is more nucleophilic and less sterically hindered
than the one at the 2-position. This allows for regioselective alkylation at the 4-position under
controlled conditions. Using a mild base like cesium bicarbonate (CsHCOs) in acetonitrile has
been shown to be effective for mono-alkylation, minimizing the formation of di-alkylated
byproducts.[10] This regioselectivity is crucial for synthesizing 4-alkoxy-2-hydroxybenzaldehyde
derivatives, which are valuable precursors for pharmaceuticals and functional materials.[10]

Chemical Stability and Storage
Storage Conditions

For optimal stability, 2,4-Dihydroxy-3-methylbenzaldehyde should be stored in a tightly
closed container in a dry, cool, and well-ventilated place.[3] It should be kept away from
incompatible materials and foodstuff containers.[3]

Degradation

Specific quantitative studies on the degradation of 2,4-Dihydroxy-3-methylbenzaldehyde
under various conditions (e.g., exposure to light, varying pH, or high temperatures) are not
extensively documented in the reviewed literature. Phenolic aldehydes can be susceptible to
oxidation, especially under basic conditions or upon exposure to air and light over prolonged
periods. The presence of two hydroxyl groups may increase this susceptibility. Further stability
studies are recommended to fully characterize its degradation profile.

Safety and Toxicology

2,4-Dihydroxy-3-methylbenzaldehyde is associated with several hazards. It is crucial to
handle this chemical with appropriate safety precautions in a laboratory setting.
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Hazard Class GHS Code Description Reference(s)
Acute Toxicity, Oral H302 Harmful if swallowed [41[11]
Skin Irritation H315 Causes skin irritation [BI[4][11]
o Causes serious eye
Eye Irritation H319 o [B114][11]
irritation
STOT, Single May cause respiratory
H335 o [3][4][11]
Exposure irritation

Table 4: GHS Hazard Classification for 2,4-Dihydroxy-3-methylbenzaldehyde.

Handling Precautions

o Ventilation: Handle in a well-ventilated place or under a chemical fume hood to avoid

breathing dust.[3]

o Personal Protective Equipment (PPE): Wear safety goggles with side-shields, chemical-

resistant gloves, and protective clothing.[3]

o Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.[3]

Appendices: Experimental Protocols

Protocol: Synthesis via Vilsmeier-Haack Reaction[5][7]

Materials:

Ethyl acetate

2-Methylresorcinol (5.0 g, 40.3 mmol)

Anhydrous sodium sulfate (Na2S0a)

N,N-Dimethylformamide (DMF) (6.2 mL, 80.65 mmol)

Phosphorus oxychloride (POCIs) (8.1 mL, 88.61 mmol)
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 Silica gel for column chromatography

Procedure:

In a round-bottom flask under a nitrogen atmosphere, mix N,N-dimethylformamide (6.2 mL)
and phosphorus oxychloride (8.1 mL) at 0-5 °C. Allow the mixture to stir.

e Slowly add a solution of 2-methylresorcinol (5.0 g) in ethyl acetate (100 mL) to the flask while
maintaining the low temperature.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2 hours.

e Pour the reaction mixture into chilled water to hydrolyze the intermediate.
o Extract the aqueous layer with ethyl acetate. Combine the organic phases.

» Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate the
filtrate under reduced pressure.

 Purify the resulting crude product by silica gel column chromatography to obtain 2,4-
Dihydroxy-3-methylbenzaldehyde.

Protocol: Knoevenagel Condensation with
Malononitrile[9]

Materials:

2,4-Dihydroxybenzaldehyde* (1.38 g, 10 mmol)

Malononitrile (0.80 g, 12.5 mmol)

0.05 M Sodium bicarbonate (NaHCOs3) solution (50 mL)

1 M Sodium bicarbonate (NaHCOs3) solution (20 mL)

Concentrated Hydrochloric acid (HCI)
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e Deionized water
Procedure:

e In a 100 mL round-bottom flask, combine 2,4-dihydroxybenzaldehyde (1.38 g) and
malononitrile (0.80 ).

e Add 50 mL of 0.05 M aqueous NaHCOs solution.

e Stir the mixture vigorously at room temperature for 1.5 hours.

e Add 1.25 mL of concentrated HCI to the mixture.

o Heat the mixture to 90°C and stir for 1 hour.

e Cool the mixture, then add 20 mL of 1 M aqueous NaHCOs solution.
o Heat the mixture again to 90°C and stir for 2 hours.

» Cool the final solution to room temperature and, while stirring, acidify to a pH of 2.0 with
concentrated HCI.

e Place the flask in an ice bath (0-5°C) to facilitate precipitation.
o Collect the precipitate by vacuum filtration and dry the solid to obtain the crude product.
e The product can be further purified by recrystallization.

*Protocol is for 2,4-dihydroxybenzaldehyde and serves as a representative method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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